Cas no 2171430-49-0 ((1S)-1-3-(butan-2-yl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1S)-1-3-(butan-2-yl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171430-49-0
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 6148977
• PubChem ID: 165589826
• Update Time: 2025-05-19

(1S)-1-3-(butan-2-yl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-3-(butan-2-yl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine
• (1S)-1-[3-(butan-2-yl)-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-amine
• EN300-1616964
• 2171430-49-0

• Inchi： 1S/C12H23N3/c1-6-9(4)11-7-12(10(5)13)15(14-11)8(2)3/h7-10H,6,13H2,1-5H3/t9?,10-/m0/s1
• InChI Key： MUFPYLDDUIKWNS-AXDSSHIGSA-N
• SMILES： N1(C(C)C)C(=CC(C(C)CC)=N1)[C@H](C)N

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on (1S)-1-3-(butan-2-yl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine

Compound Introduction: (1S)-1-3-(butan-2-yl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171430-49-0)

(1S)-1-3-(butan-2-yl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine is a structurally complex organic molecule with significant potential in the field of pharmaceutical research. This compound, identified by its CAS number 2171430-49-0, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The unique arrangement of its substituents, particularly the butan-2-yl and propan-2-yl groups, contributes to its distinct chemical and biological characteristics, making it a subject of interest for researchers exploring novel therapeutic agents.

The pyrazole core of this compound is a well-documented scaffold in medicinal chemistry, known for its ability to interact with various biological targets. Pyrazoles exhibit a broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The presence of the chiral center at the 1-position (<1S>) further enhances the compound's potential as a pharmacophore, allowing for the exploration of enantiomeric specificity in drug design. This stereochemical feature is crucial in determining the compound's efficacy and selectivity in biological systems.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The structure of (1S)-1-3-(butan-2-yl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine suggests potential interactions with enzymes such as kinases and phosphodiesterases, which are key players in various metabolic and signaling pathways. For instance, studies have shown that pyrazole derivatives can modulate the activity of Janus kinases (JAKs), which are involved in inflammatory responses and immune regulation. The butan-2-yl and propan-2-ylium side chains may provide steric hindrance and electronic properties that enhance binding affinity to these targets.

The compound's potential application extends to the development of drugs for neurological disorders. Pyrazole derivatives have been investigated for their ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors. The structural features of this compound may facilitate its penetration into the CNS, making it a candidate for treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. Additionally, its chiral center could be exploited to develop enantiomerically pure drugs that exhibit improved pharmacokinetic profiles and reduced side effects.

The synthesis of (1S)-1-3-(butan-2-ylium) - 1H-pyrazol -5 - ylethan - 1 - amine involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as asymmetric hydrogenation and cross-coupling reactions are employed to construct the pyrazole core and introduce the desired substituents. The use of chiral auxiliaries or catalysts ensures the retention or inversion of stereochemistry at the crucial chiral center. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex molecules like this one, facilitating further exploration of its biological properties.

In vitro studies have begun to uncover the biological activity of this compound. Preliminary experiments suggest that it exhibits inhibitory effects on certain enzymes associated with cancer cell proliferation. The butan - 2 - ylium strong >and propan - 2 - ylium strong >groups may interact with specific residues in the active sites of these enzymes, disrupting their function. Further research is needed to determine the exact mechanism of action and identify potential off-target effects. High-throughput screening (HTS) approaches can be employed to rapidly assess the compound's activity against a wide range of biological targets, providing valuable insights into its therapeutic potential.

The pharmacokinetic profile of (1S)- 3 - (< strong > butan - 2 - ylium ) ) - 1 - ( propan - 2 - ylium ) ) - 5 H - pyrazolylethanamidine is also an area of active investigation. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to determine its suitability for clinical development. Computational modeling techniques can predict ADME properties based on molecular structure, helping to optimize drug design early in the development process. Additionally, preclinical studies in appropriate animal models will provide critical data on toxicity profiles and efficacy before human trials are initiated.

The regulatory landscape for new drug development requires thorough documentation of chemical synthesis, quality control measures ,and preclinical safety data . Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency , purity ,and reliability . Regulatory agencies such as the U.S Food & Drug Administration (FDA) evaluate these aspects before approving new drugs for market . Companies investing in compounds like this one must navigate complex regulatory pathways while maintaining high standards throughout production .